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Compound of Interest

Compound Name: 4-Phenoxyphenylglyoxal hydrate

Cat. No.: B1369931 Get Quote

An In-depth Technical Guide to the Chemical Properties and Applications of 4-
Phenoxyphenylglyoxal Hydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-phenoxyphenylglyoxal
hydrate, a versatile bifunctional reagent. As a Senior Application Scientist, this document

moves beyond a simple data sheet to offer insights into its synthesis, reactivity, and profound

potential as a building block in modern medicinal and synthetic chemistry. We will explore the

causality behind its chemical behavior and provide actionable protocols grounded in

established chemical principles.

Introduction and Significance
4-Phenoxyphenylglyoxal hydrate is an aromatic α-ketoaldehyde distinguished by its 1,2-

dicarbonyl moiety and a phenoxy-substituted phenyl ring. The presence of the electron-

donating phenoxy group influences the reactivity of the aromatic ring and the adjacent glyoxal

functional group. In its solid state, it typically exists as a stable geminal diol (hydrate), which

readily equilibrates with the reactive dicarbonyl form in solution. This structural feature is key to

its utility, providing stability for storage while allowing for potent reactivity when needed.

Its primary value lies in its role as a precursor for constructing complex molecular architectures,

particularly nitrogen-containing heterocycles. Such scaffolds are of immense interest in drug

discovery, forming the core of numerous biologically active molecules. Understanding the
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properties of 4-phenoxyphenylglyoxal hydrate is therefore crucial for chemists aiming to

develop novel therapeutics and advanced materials.

Physicochemical and Safety Data
A clear understanding of a reagent's fundamental properties is the bedrock of successful and

safe experimentation. The key physicochemical data for 4-phenoxyphenylglyoxal hydrate
are summarized below.

Property Value Source(s)

CAS Number 92254-55-2

Molecular Formula C₁₄H₁₂O₄

Molecular Weight 244.24 g/mol

Appearance
Typically a solid (e.g., light

yellow)

Storage Temperature
4°C, in a dry, cool, well-

ventilated place

Safety and Handling Precautions: 4-Phenoxyphenylglyoxal hydrate is classified as an irritant.

Health Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory

irritation. Harmful if swallowed.

Handling: Always handle in a well-ventilated area or under a fume hood. Wear appropriate

personal protective equipment (PPE), including safety goggles, chemical-resistant gloves,

and a lab coat. Avoid the formation of dust and aerosols.

Storage: Store in a tightly closed container away from incompatible materials such as strong

oxidizing agents and strong bases.

Synthesis and Purification: A Proposed Protocol
While specific literature on the synthesis of 4-phenoxyphenylglyoxal hydrate is not readily

available, a robust and highly effective method can be extrapolated from the well-established
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oxidation of related acetophenones using selenium dioxide (SeO₂). This method is a

cornerstone of organic synthesis for preparing α-ketoaldehydes.

Proposed Synthetic Workflow:

Proposed Synthesis of 4-Phenoxyphenylglyoxal Hydrate

4-Phenoxyacetophenone
(Starting Material)

Reflux Reaction
(Oxidation)

Selenium Dioxide (SeO₂)
in Aqueous Dioxane

Workup & Purification
(Filtration, Distillation)

Forms crude product & elemental Se

Anhydrous 4-Phenoxyphenylglyoxal

Removes selenium & solvent

Crystallization
from Hot Water

Hydration

4-Phenoxyphenylglyoxal Hydrate
(Final Product)
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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